Cas no 59363-17-6 (2-[2-(4-chlorophenyl)ethyl]oxirane)

2-[2-(4-chlorophenyl)ethyl]oxirane structure
59363-17-6 structure
Product Name:2-[2-(4-chlorophenyl)ethyl]oxirane
CAS No:59363-17-6
MF:C10H11ClO
MW:182.646742105484
CID:1614618
PubChem ID:148860
Update Time:2025-04-21

2-[2-(4-chlorophenyl)ethyl]oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-chlorophenyl)ethyl]oxirane
    • oxirane, 2-[2-(4-chlorophenyl)ethyl]-
    • AKOS023684310
    • (2-(4-Chlorophenyl)ethyl)oxirane
    • DTXSID60974778
    • Oxirane, 2-(2-(4-chlorophenyl)ethyl)-
    • CCRIS 1173
    • p-Chlorophenylbutylene oxide
    • SCHEMBL8804583
    • 59363-17-6
    • Inchi: 1S/C10H11ClO/c11-9-4-1-8(2-5-9)3-6-10-7-12-10/h1-2,4-5,10H,3,6-7H2
    • InChI Key: XGQOGVGIYGXEDR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCC1CO1

Computed Properties

  • Exact Mass: 182.04993
  • Monoisotopic Mass: 182.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53
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